Cas no 105806-14-2 (6-Chloro-5-fluoro-2-methylpyrimidin-4-ol)

• Product Name: 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol
• CAS No: 105806-14-2
• MF: C₅H₄ClFN₂O
• MW: 162.549463272095
• MDL: MFCD20922885
• CID: 822339
• PubChem ID: 135638420
• Update Time: 2025-10-29

6-Chloro-5-fluoro-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-chloro-5-fluoro-2-methyl-
• 6-chloro-5-fluoro-2-methyl-1H-pyrimidin-4-one
• 6-chloro-5-fluoro-2-methyl-4(1H)-Pyrimidinone
• 6-Chloro-5-fluoro-2-MethylpyriMidin-4-ol
• 6-chloro-5-fluoro-2-methylpyrimidin-4(1H)-one
• QFCQSVPKPHYVRD-UHFFFAOYSA-N
• STL556809
• BBL103000
• FCH1606602
• AK398919
• AX8219175
• 6-Chloro-5-fluoro-2-methyl-pyrimidin-4-ol
• X5702
• 2-Methyl-4-hydroxy-5-fluoro-6-chloropyrimidine
• DS-14516
• AKOS032960601
• DB-022205
• DTXSID20547841
• 4-chloro-5-fluoro-2-methyl-1H-pyrimidin-6-one
• 6-Chloro-5-fluoro-2-methylpyrimidin-4(3H)-one
• CS-0161396
• 105806-14-2
• SCHEMBL10814439
• MFCD23099034
• SB57326
• AKOS027250617
• 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol

• MDL： MFCD20922885
• Inchi： 1S/C5H4ClFN2O/c1-2-8-4(6)3(7)5(10)9-2/h1H3,(H,8,9,10)
• InChI Key： QFCQSVPKPHYVRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC(C)=N1)=O)F

Computed Properties

• Exact Mass: 161.9996186g/mol
• Monoisotopic Mass: 161.9996186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.4

Experimental Properties

• PSA: 46.01000
• LogP: 1.28310

6-Chloro-5-fluoro-2-methylpyrimidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol

Introduction to 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol (CAS No. 105806-14-2)

6-Chloro-5-fluoro-2-methylpyrimidin-4-ol (CAS No. 105806-14-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a chloro, fluoro, and methyl group on the pyrimidine ring imparts specific properties that make it an attractive candidate for various biological studies.

The chemical structure of 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol is defined by its molecular formula C₇H₆ClFN₂O. The pyrimidine ring, a six-membered heterocyclic compound with two nitrogen atoms, serves as the core framework. The substitution pattern, including the chloro and fluoro groups at the 6 and 5 positions respectively, and the methyl group at the 2 position, contributes to its unique chemical and biological properties.

In recent years, there has been a growing interest in the use of 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol as a building block for the synthesis of more complex molecules. This is particularly relevant in the development of antiviral and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a precursor for antiviral agents targeting RNA viruses. The researchers found that derivatives of 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol has also shown promise in cancer research. A study conducted by a team of researchers from the National Cancer Institute demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The mechanism of action was attributed to the compound's ability to interfere with key cellular processes such as DNA replication and protein synthesis.

The versatility of 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. These platforms are essential for identifying lead compounds in drug discovery programs. The ease with which this compound can be modified through functional group manipulation makes it an ideal candidate for generating diverse chemical libraries. This is particularly important in early-stage drug discovery, where large numbers of compounds need to be screened to identify potential hits.

In addition to its applications in medicinal chemistry, 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol has been studied for its potential use in agrochemicals. Research has shown that certain derivatives of this compound exhibit herbicidal and fungicidal properties. For example, a study published in Pesticide Biochemistry and Physiology reported that a derivative of 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol was effective against several common plant pathogens, making it a promising candidate for developing new agricultural products.

The synthesis of 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-chloroacetonitrile with urea or thiourea to form an intermediate pyrimidine derivative, followed by subsequent chlorination and fluorination steps. The final step involves hydrolysis to form the desired alcohol product. This synthetic pathway is highly reproducible and can be scaled up for industrial production.

The physical properties of 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. The compound is typically supplied as a white crystalline solid with a melting point ranging from 130°C to 135°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various laboratory applications.

In conclusion, 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol (CAS No. 105806-14-2) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and versatile synthetic pathways make it an attractive candidate for further exploration and development. As research continues to uncover new uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges in healthcare and agriculture.